N-(3-ethylphenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[8-[(4-methylanilino)methyl]-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
• InChI: InChI=1S/C29H29N3O4/c1-3-20-5-4-6-24(13-20)31-28(33)18-32-25-16-27-26(35-11-12-36-27)15-21(25)14-22(29(32)34)17-30-23-9-7-19(2)8-10-23/h4-10,13-16,30H,3,11-12,17-18H2,1-2H3,(H,31,33)
• InChI Key: IJVKGKMIBCIAET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=CC4=C(C=C3C=C(C2=O)CNC5=CC=C(C=C5)C)OCCO4
• Molecular Formula: C29H29N3O4
• Molecular Weight: 483.6 g/mol

Description

N-(3-ethylphenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C29H29N3O4 and its molecular weight is 483.568. The purity is usually 95%.
BenchChem offers high-quality N-(3-ethylphenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-ethylphenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Properties

Research on quinoline derivatives, including compounds with amide bonds, often focuses on their structural analysis and potential for forming co-crystals with various compounds. For instance, Karmakar et al. (2009) studied the structural aspects of quinoline derivatives, highlighting their ability to form co-crystals with aromatic diols, which could be significant for material science and pharmaceutical formulation development Karmakar, Kalita, & Baruah, 2009.

Biomedical Research

The synthesis and biological activity of quinoline derivatives are of considerable interest in the development of new therapeutic agents. A study by Werbel et al. (1986) on tebuquine and related compounds showed their potential antimalarial activity, indicating the importance of quinoline derivatives in developing treatments for infectious diseases Werbel, Cook, Elslager, Hung, Johnson, Kesten, Mcnamara, Ortwine, & Worth, 1986.

Material Science Applications

Quinoline derivatives are also explored for their applications in material science, such as in corrosion inhibition. Zarrouk et al. (2014) conducted a theoretical study on quinoxalines as corrosion inhibitors for copper, providing insights into the relationship between molecular structure and inhibition efficiency, which could be valuable for the development of new corrosion-resistant materials Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Al-Deyab, 2014.

Analytical Chemistry

In analytical chemistry, quinoline derivatives can serve as chemosensors for metal ions. Park et al. (2015) synthesized a new chemosensor based on quinoline, demonstrating its capability for detecting Zn2+ ions in aqueous solutions and living cells, underscoring the utility of such compounds in environmental monitoring and biological research Park, Kim, Lee, Kim, Lee, Lee, Noh, & Kim, 2015.